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Compound of Interest

Compound Name: Acid Red 289

Cat. No.: B577069 Get Quote

Essential Safety and Handling Guide for Acid
Red 289
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of Acid Red 289 (CAS No. 12220-28-9). Adherence to these guidelines is essential

for ensuring laboratory safety and minimizing risk to personnel and the environment. While

Acid Red 289 is generally not classified as a hazardous substance, it is an azo dye, and

prudent laboratory practices are necessary to mitigate any potential risks.

Immediate Safety and Logistical Information
Acid Red 289 is a dark red to brown powder soluble in water.[1] Although it is not classified as

a hazardous mixture under Regulation (EC) No 1272/2008, it is recommended to avoid contact

with skin, eyes, and clothing.[2] Some azo dyes have the potential to break down into aromatic

amines, which may be harmful.[3][4][5] Therefore, treating this compound with a high degree of

care is a sound precautionary measure.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Acid Red 289 in its

powdered form or in solution:
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PPE Category Specification Rationale

Eye Protection

Chemical splash goggles

conforming to ANSI Z87.1

standards.

Protects eyes from dust

particles and splashes of the

dye solution.

Hand Protection Nitrile gloves.

Provides a barrier against skin

contact. Change gloves

immediately if they become

contaminated.

Protective Clothing Standard laboratory coat.
Prevents contamination of

personal clothing.

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation. A

NIOSH-approved respirator

may be necessary for large

spills or when generating dust.

Minimizes the potential for

inhalation of airborne powder.

Operational Plans
Handling and Weighing Protocol
Due to the fine, easily aerosolized nature of powdered dyes, specific handling procedures must

be followed to minimize dust generation and exposure.

Experimental Protocol: Weighing Acid Red 289 Powder

Preparation: Ensure a designated weighing area, such as a chemical fume hood or a

ventilated balance enclosure, is clean and free of drafts. Cover the work surface with

disposable bench paper.

PPE: Don all required PPE as specified in the table above.

Weighing:

Use an analytical balance within a chemical fume hood or a ventilated enclosure.
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Carefully open the container with the Acid Red 289 powder.

Use a spatula to transfer the desired amount of powder to a weighing vessel.

Minimize the creation of dust by handling the powder gently and avoiding rapid

movements.

Close the container tightly after use.

Cleaning: Clean any spills on the balance and surrounding surfaces immediately with a

damp cloth. Dispose of the cloth and any contaminated bench paper as chemical waste.

Post-Handling: Wash hands and face thoroughly after handling.[2]

Disposal Plans
All waste containing Acid Red 289, including contaminated PPE, weighing paper, and excess

solutions, must be disposed of in accordance with local, state, and federal regulations.

Solid Waste: Collect dry waste in a designated, sealed container labeled "Chemical Waste."

Liquid Waste: Collect aqueous solutions in a clearly labeled, sealed container for chemical

waste. Do not pour solutions down the drain.[6]

Disposal: Entrust the disposal of all Acid Red 289 waste to a licensed waste disposal

company.[2]

Emergency Procedures
In the event of exposure or a spill, immediate action is crucial.

Exposure Response
Inhalation: Move the exposed individual to fresh air. If they feel unwell, seek medical advice.

[2]

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

well with water. If skin irritation occurs, seek medical advice.[2]
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Eye Contact: Rinse eyes cautiously with plenty of water for several minutes. If wearing

contact lenses, remove them if it is easy to do so. Continue rinsing. If eye irritation persists,

seek medical attention.[2]

Ingestion: Rinse the mouth with water. Seek medical advice.[2]

Spill Response Workflow

Immediate Actions Containment & Cleanup Decontamination & Disposal

Evacuate Area Alert OthersIf necessary Don Appropriate PPE Contain the Spill Absorb Liquid / Cover Powder Collect Waste Decontaminate Area Dispose of Waste Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b577069#personal-protective-equipment-for-handling-
acid-red-289]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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